Cas no 1354411-48-5 (1-Ethyl-1H-indazole-5-carbaldehyde)

• Product Name: 1-Ethyl-1H-indazole-5-carbaldehyde
• CAS No: 1354411-48-5
• MF: C₁₀H₁₀N₂O
• MW: 174.199202060699
• CID: 5698961
• PubChem ID: 84717520
• Update Time: 2026-03-11

1-Ethyl-1H-indazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• JKZHGCVILKXVAR-UHFFFAOYSA-N
• 1-Ethyl-1H-indazole-5-carbaldehyde
• CS-0445294
• 1354411-48-5
• SCHEMBL3436601
• 1H-Indazole-5-carboxaldehyde, 1-ethyl-

• Inchi： 1S/C10H10N2O/c1-2-12-10-4-3-8(7-13)5-9(10)6-11-12/h3-7H,2H2,1H3
• InChI Key： JKZHGCVILKXVAR-UHFFFAOYSA-N
• SMILES： O=CC1C=CC2=C(C=NN2CC)C=1

Computed Properties

• Exact Mass: 174.079312947g/mol
• Monoisotopic Mass: 174.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 34.9Ų

Experimental Properties

• Density: 1.17±0.1 g/cm3(Predicted)
• Boiling Point: 320.8±15.0 °C(Predicted)
• pka: 0.60±0.30(Predicted)

Additional information on 1-Ethyl-1H-indazole-5-carbaldehyde

Professional Introduction to 1-Ethyl-1H-indazole-5-carbaldehyde (CAS No. 1354411-48-5)

1-Ethyl-1H-indazole-5-carbaldehyde, with the chemical formula C₉H₉N₂O and CAS number 1354411-48-5, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic aldehyde derivative has garnered considerable attention due to its versatile structural framework and potential applications in drug discovery and material science. The compound's unique combination of an indazole core and an aldehyde functional group makes it a valuable intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents.

The indazole scaffold, characterized by a fused benzene and pyrazole ring system, is well-documented for its presence in numerous bioactive natural products and pharmacologically relevant compounds. Its structural motif is frequently employed in medicinal chemistry due to its ability to interact with biological targets such as enzymes and receptors. The incorporation of an aldehyde group at the 5-position of the indazole ring enhances its reactivity, allowing for further functionalization through condensation reactions, nucleophilic additions, and other synthetic transformations. These properties make 1-Ethyl-1H-indazole-5-carbaldehyde a cornerstone in the construction of intricate molecular architectures.

In recent years, there has been a surge in research focused on developing new methodologies for the synthesis of indazole derivatives. One particularly noteworthy area involves the use of transition metal-catalyzed reactions to achieve regioselective functionalization of the indazole core. For instance, palladium-catalyzed cross-coupling reactions have been employed to introduce various substituents at specific positions within the indazole ring, thereby tailoring the pharmacological properties of the resulting compounds. The aldehyde functionality in 1-Ethyl-1H-indazole-5-carbaldehyde serves as an ideal starting point for such transformations, enabling access to a diverse array of derivatives with potential therapeutic significance.

The pharmaceutical industry has shown particular interest in indazole-based compounds due to their demonstrated efficacy against a range of diseases, including infectious disorders, neurological conditions, and cancer. Preclinical studies have highlighted the antiviral and anti-inflammatory properties of certain indazole derivatives, prompting further investigation into their mechanisms of action. The aldehyde group in 1-Ethyl-1H-indazole-5-carbaldehyde provides a strategic handle for derivatization, allowing researchers to modulate biological activity through structural modifications. This flexibility has led to the exploration of its use in designing novel antiviral agents targeting emerging pathogens.

Advances in computational chemistry have also played a pivotal role in optimizing the synthesis and application of 1-Ethyl-1H-indazole-5-carbaldehyde. Molecular modeling techniques have been utilized to predict the binding modes of indazole derivatives with biological targets, guiding the rational design of more potent and selective drugs. Additionally, computational approaches have been instrumental in identifying optimal reaction conditions for synthesizing complex indazole-based molecules, reducing experimental trial-and-error and improving overall efficiency. These computational strategies are particularly valuable when working with multifunctional intermediates like 1-Ethyl-1H-indazole-5-carbaldehyde, which require precise control over reaction outcomes.

The chemical reactivity of 1-Ethyl-1H-indazole-5-carbaldehyde extends beyond pharmaceutical applications into materials science. Its ability to participate in diverse organic transformations makes it a valuable building block for synthesizing advanced materials with tailored properties. For example, conjugation with other organic molecules can yield polymers or copolymers with unique electronic or optical characteristics. These materials are being explored for use in organic electronics, photovoltaics, and other cutting-edge technologies where precise molecular design is essential.

In conclusion, 1-Ethyl-1H-indazole-5-carbaldehyde (CAS No. 1354411-48-5) represents a fascinating compound with broad utility across multiple scientific disciplines. Its structural features and reactivity profile make it an indispensable tool for synthetic chemists seeking to develop novel therapeutic agents and advanced materials. As research continues to uncover new applications for this versatile intermediate, its importance is poised to grow even further.